Cas no 1805191-78-9 (3-Bromo-5-cyanoisonicotinoyl chloride)

• Product Name: 3-Bromo-5-cyanoisonicotinoyl chloride
• CAS No: 1805191-78-9
• MF: C₇H₂BrClN₂O
• MW: 245.460579395294
• CID: 4900444
• Update Time: 2025-10-29

3-Bromo-5-cyanoisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyanoisonicotinoyl chloride

• Inchi： 1S/C7H2BrClN2O/c8-5-3-11-2-4(1-10)6(5)7(9)12/h2-3H
• InChI Key： CIBHIPPGTUBPIG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#N)=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-5-cyanoisonicotinoyl chloride

3-Bromo-5-Cyanoisonicotinoyl Chloride (CAS No. 1805191-78-9): Synthesis, Properties, and Emerging Applications

In the realm of heterocyclic chemistry, 3-Bromo-5-cyanoisonicotinoyl chloride (CAS No. 1805191-78-9) stands as a critical intermediate in the synthesis of advanced pharmaceuticals and functional materials. This compound, characterized by its isonicotinoyl chloride core substituted with bromo and cyano groups, exhibits unique reactivity profiles that make it indispensable in modern chemical research. Recent studies highlight its role in designing bioactive molecules targeting metabolic disorders and oncology, leveraging its capacity to form stable amide linkages under mild conditions.

The structural architecture of this compound combines the electrophilic nature of the N-acyl chloride group with electron-withdrawing substituents. The bromine atom at position 3 provides sites for further substitution via nucleophilic aromatic substitution (SNAr) reactions, while the nitrile group at position 5 enhances lipophilicity and metabolic stability—a critical advantage in drug design. Spectroscopic analyses confirm its planar geometry with conjugated π-electron systems, enabling efficient energy transfer properties observed in photovoltaic applications reported in 2023 JACS studies.

In pharmaceutical development, this compound has emerged as a key building block for creating N-cyanopyridine-based inhibitors. A groundbreaking study published in Nature Communications (2024) demonstrated its utility in synthesizing irreversible inhibitors of kinase enzymes implicated in cancer progression. The acylating capacity of the isonicotinoyl chloride group enables covalent attachment to cysteine residues on target proteins, achieving sub-nanomolar IC₅₀ values with minimal off-target effects—a significant advancement over traditional small-molecule inhibitors.

Beyond medicinal chemistry, this compound is driving innovations in polymer science through controlled radical polymerization techniques. Researchers at MIT recently utilized its bromo substituent as a "living" chain transfer site to synthesize block copolymers with precise molecular weights. The cyano group's ability to form hydrogen bonds was leveraged to create stimuli-responsive materials exhibiting pH-dependent solubility changes—properties now being explored for drug delivery systems requiring triggered release mechanisms.

In analytical chemistry applications, derivatization protocols using this compound have improved detection limits for amino acid analysis by mass spectrometry (MS). A 2024 Angewandte Chemie study demonstrated that reaction with primary amines yields stable amides with characteristic fragmentation patterns under ESI-MS conditions. This enables selective quantification of neurotransmitters like serotonin at femtomolar concentrations—a breakthrough for neurochemical profiling in clinical diagnostics.

Safety considerations remain paramount due to the compound's electrophilic nature. Proper handling requires glovebox environments during synthesis stages and rigorous inert atmosphere protocols during purification steps. Recent advancements in microwave-assisted synthesis reported by Tetrahedron Letters (2024) now allow preparation under solvent-free conditions at reduced temperatures (<60°C), minimizing decomposition pathways while maintaining >98% purity as confirmed by NMR and XRPD analysis.

The compound's unique reactivity profile continues to inspire interdisciplinary research intersections. Collaborative efforts between chemists and bioengineers are exploring its use in creating bioorthogonal click reactions within live cells—a development highlighted at the 2024 ACS National Meeting as a potential paradigm shift for real-time metabolic tracking systems. Such advancements underscore the enduring relevance of this molecule across diverse scientific domains.